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The Large Helical Device (LHD) in Toki, Gifu, Japan, is the world's largest superconducting

stellarator of the heliotron type.[1][2][3] Operated by the National Institute for Fusion Science

(NIFS), its primary objective is to advance fusion plasma research, focusing on achieving

steady-state plasma confinement to address critical physics and engineering challenges for

future helical plasma reactors.[1][3] This guide provides an objective comparison of the LHD's

performance, supported by experimental data, and contrasts it with alternative fusion concepts.

Key Performance Achievements
The LHD project has consistently pushed the boundaries of plasma performance in a helical

configuration, demonstrating its potential as a viable path toward a fusion reactor. Key

achievements include reaching high ion and electron temperatures, high plasma densities,

significant beta values, and demonstrating remarkable long-pulse operational capabilities.

Data Presentation: Key Performance Parameters
The performance of the LHD is quantified by several critical parameters. The following tables

summarize the device's major achievements.
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Parameter Achieved Value Conditions / Notes

Max. Ion Temperature (T_i) 120 million °C (≈10 keV)
Achieved in deuterium

experiments.[4][5]

Max. Electron Temperature

(T_e)
230 million °C (≈20 keV)

Achieved at an electron

density of 0.2×10¹⁹ /m³.[4]

Simultaneous T_i and T_e 100 million °C (each)

Successfully generated in

deuterium plasma experiments

in FY2020.[2][6]

Max. Electron Density (n_e) 1.2×10²¹ /m³
Achieved at a lower

temperature of 3 million °C.[4]

Fusion Triple Product 8×10¹⁸ keV·s/m³

Achieved with 3 MW of NBI

heating at a 1.5T magnetic

field.[7]

Max. Volume-Averaged Beta

(⟨β⟩)
>5% (5.1%)

World record for a helical

system, achieved at a

magnetic field of 0.425 T.[4][8]

[9]

Energy Confinement Time

(τ_E)
0.3 seconds

Achieved with T_e(0) = 1.1

keV at n_e = 6.5 x 10¹⁹ m⁻³.

[10]

Max. Stored Energy (W_p) 880 kJ -

Max. Plasma Duration 54 minutes
Sustained with approximately

0.5 MW of heating power.[4]

Ultra-Long Pulse Discharge ~47 minutes

Maintained with ~1.2 MW of

ECH and ICH, injecting a total

of 3.36 GJ of energy.[11]

Experimental Protocols and Methodologies
The high performance of the LHD is a result of its sophisticated engineering and experimental

strategies.
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Plasma Heating Systems: LHD employs a combination of powerful heating systems to bring the

plasma to fusion-relevant temperatures.[1][12]

Neutral Beam Injection (NBI): This is the primary heating method. LHD is equipped with both

positive-ion-based and negative-ion-based NBI systems, capable of injecting tens of

megawatts of power into the plasma.[5][12]

Ion Cyclotron Radio Frequency (ICRF) Heating: ICRF waves are used to heat ions in the

plasma. This method has been instrumental in achieving long-pulse discharges.[10][13]

Electron Cyclotron Resonance Heating (ECRH): ECRH is used for initial plasma production

and for heating electrons. It has been crucial for achieving high electron temperatures and

for plasma control in long-duration operations.[10][11][12]

Magnetic Configuration Control: A key to LHD's success is the flexibility of its magnetic field

configuration. High-performance plasmas are typically realized in an "inward-shifted" magnetic

axis configuration (R=3.6m).[10] This setup improves particle orbit properties and enhances

confinement, leading to energy confinement times up to 1.6 times higher than predicted by the

International Stellarator Scaling 95 (ISS95).[10]

Fueling and Density Control: Plasma density is controlled through a combination of gas puffing

and pellet injection.[5] Pellet injection, in particular, allows for the creation of peaked density

profiles, which can lead to transient high-beta states.[5][9]

Divertor and Plasma-Wall Interaction: LHD is equipped with a helical divertor that manages

heat and particle exhaust from the plasma edge.[1] The full installation of a carbon divertor was

a key factor in enabling stable, long-pulse operations by controlling impurities.[13]

Visualizations of LHD Processes
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Performance Comparison with Alternatives
LHD vs. Tokamaks: Tokamaks are the mainstream approach in fusion research, using a strong

plasma current to generate a helical magnetic field for confinement.[14]

Confinement: LHD's energy confinement has been shown to be comparable to that of the

ELMy H-mode, a high-confinement regime in tokamaks.[10]

Steady-State Operation: The most significant advantage of the LHD (and stellarators in

general) is its intrinsic capability for steady-state operation.[11][14] Unlike tokamaks, it does

not require a large plasma current, which is difficult to sustain continuously and can be prone

to major disruptions. LHD has demonstrated this with discharges lasting nearly an hour.[4]

[11]
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Turbulence: Simulations have shown that turbulence, a key driver of energy loss, can be

suppressed more effectively in LHD's helical plasma compared to tokamak plasmas,

particularly when using heavier ions like deuterium.[15]

LHD vs. Wendelstein 7-X (W7-X): W7-X is the other major superconducting stellarator,

designed with a different optimization principle.

Design Philosophy: W7-X was optimized to minimize neoclassical (collisional) transport,

which is a significant loss mechanism in non-axisymmetric helical systems. LHD, a

heliotron, was not as rigorously optimized for this but features a different coil structure.[14]

Experimental Comparison: Direct comparison experiments have revealed a trade-off. As

designed, W7-X demonstrates lower collisional diffusion. However, LHD exhibits lower

turbulence-driven diffusion, which is another critical transport mechanism.[14] This suggests

that a future helical reactor could benefit from a design that integrates the strengths of both

approaches.
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Feature
Large Helical
Device (LHD)

Tokamaks (e.g.,
JET, KSTAR)

Wendelstein 7-X
(W7-X)

Confinement Principle
External helical coils

(Heliotron)

Plasma current +

external coils

External modular coils

(Stellarator)

Steady-State Potential

Excellent;

demonstrated >50 min

discharges.[4]

Challenging; requires

non-inductive current

drive.

Excellent; primary

design goal.

Plasma Current Net-current-free.[3]

Essential for

confinement (MA-

level).

Net-current-free.

Key Advantage

Proven high-beta and

steady-state

operation.

High confinement (H-

mode) well-

established.

Optimized for low

neoclassical transport.

[14]

Key Challenge

More complex coil

geometry than

tokamaks.

Risk of plasma

disruptions.

More complex coil

geometry than

tokamaks.

Confinement

Comparison

Comparable to

Tokamak ELMy H-

mode.[10] Lower

turbulent transport

than W7-X.[14]

Standard for high-

performance

comparison.

Lower neoclassical

transport than LHD.

[14]

In conclusion, the Large Helical Device has successfully validated the performance potential of

the heliotron concept. It has achieved plasma parameters that are directly relevant to a future

fusion reactor, particularly in the areas of high beta values and steady-state operation. Its

performance, comparable to high-confinement modes in tokamaks, combined with its inherent

stability and continuous operational capability, makes it a leading alternative and a crucial

source of data for designing the next generation of fusion power plants.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12084254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

